AZD5597

• Molecular Formula: C23H28FN7O
• Molecular Weight: 437.5 g/mol
• SMILES: CC1=NC=C(N1C(C)C)C2=NC(=NC=C2F)NC3=CC=C(C=C3)C(=O)N4CCC(C4)NC
• InChI: InChI=1S/C23H28FN7O/c1-14(2)31-15(3)26-12-20(31)21-19(24)11-27-23(29-21)28-17-7-5-16(6-8-17)22(32)30-10-9-18(13-30)25-4/h5-8,11-12,14,18,25H,9-10,13H2,1-4H3,(H,27,28,29)
• InChIKey: NTSDIJMNXYJJNG-UHFFFAOYSA-N

Researchers often face issues with insoluble or unstable CDK inhibitors that require complex formulations and degrade quickly. AZD5597 is a potent imidazole pyrimidine amide CDK inhibitor (CDK1/2 IC50: 2 nM) designed for intravenous (IV) research with a developability profile that overcomes these limitations. - Guaranteed >50 mg/mL aqueous solubility and >100-day hydrolytic stability (pH 4-10) for consistent, artifact-free dose delivery. - Validated lack of CYP inhibition, simplifying pharmacokinetic analysis in combination studies. - Long plasma (>18 h) and photostability (>24 h) ensure robust, reproducible data in long-term assays.

AZD5597 CDK1/2 Inhibitor Overview

AZD5597 is a synthetic small-molecule cyclin-dependent kinase (CDK) inhibitor belonging to the imidazole pyrimidine amide class [1]. It exhibits potent inhibition of CDK1 and CDK2, key regulators of cell cycle progression, and demonstrates antiproliferative activity across multiple cancer cell lines [1]. The compound was optimized from a novel series to possess physicochemical and pharmacokinetic properties enabling intravenous (IV) administration, including high aqueous solubility and low drug-drug interaction risk [1].

Pathway CDK1/2 cell-cycle regulation studies

Format IV-compatible, high aqueous solubility

Interaction Low CYP inhibition risk for combination studies

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. doi:10.1016/j.bmcl.2008.10.102 View Source

AZD5597: Why It Is Unique

Despite sharing a common kinase target class, CDK inhibitors exhibit profound differences in selectivity profiles, off-target safety liabilities (e.g., hERG, CYP inhibition), physicochemical properties governing formulation and dosing routes, and in vivo efficacy. For instance, the pan-CDK inhibitor flavopiridol suffers from poor aqueous solubility (0.024 mg/mL) [1], limiting its IV formulation, whereas roscovitine demonstrates significant hERG channel blockade at clinically relevant concentrations [2]. These divergent properties preclude simple substitution and necessitate rigorous compound-specific validation. The following quantitative evidence delineates AZD5597's distinct pharmacological and developability profile.

Solubility profile

Flavopiridol exhibits markedly lower aqueous solubility; IV formulation interchange may require excipient re-evaluation.

hERG liability context

Roscovitine demonstrates functional hERG channel block; cardiac safety endpoints may not transfer to AZD5597.

CYP interaction risk

Other CDK inhibitors (e.g., SB1317) inhibit CYP2D6; drug-drug interaction endpoints may shift across compounds.

• [1] Dannenfelser RM, Surakitbanharn Y, Tabibi SE, Yalkowsky SH. Patenteral formulation of flavopiridol (NSC-649890). PDA J Pharm Sci Technol. 1996;50(6):356-359. View Source
• [2] Ganapathi SB, Kester M, Strock CJ, et al. State-dependent block of HERG potassium channels by R-roscovitine: implications for cancer therapy. Cancer Res. 2009;69(9):3845-3852. doi:10.1158/0008-5472.CAN-08-3785 View Source

AZD5597 Comparator Evidence

CDK1 and CDK2 Inhibition Potency

AZD5597 demonstrates equipotent inhibition of CDK1 and CDK2 with IC50 values of 2 nM for both kinases [1]. In contrast, the pan-CDK inhibitor flavopiridol shows IC50 values of <5 nM (CDK1) and 14.7 nM (CDK2) [2], while roscovitine is markedly less potent with IC50 values of 1,500 nM (CDK1) and 90 nM (CDK2) [3]. The selective CDK1/2 inhibitor NU6102 has IC50s of 9.5 nM (CDK1) and 5.4 nM (CDK2) [4], making AZD5597 the most potent and balanced inhibitor among these comparators.

CDK1/2 Inhibition

Cross-study comparable

IC50: 2 nM (CDK1); 2 nM (CDK2)

Supports equipotent CDK1/2 pathway inhibition assay context

Reported mean IC50 from recombinant kinase assays

Evidence Dimension	In vitro enzymatic inhibition potency (IC50)
Target Compound Data	CDK1: 2 nM; CDK2: 2 nM
Comparator Or Baseline	Flavopiridol: CDK1 <5 nM, CDK2 14.7 nM; Roscovitine: CDK1 1,500 nM, CDK2 90 nM; NU6102: CDK1 9.5 nM, CDK2 5.4 nM
Quantified Difference	AZD5597 is 7.35-fold more potent against CDK2 than flavopiridol, 45-fold more potent against CDK2 than roscovitine, and 2.7-fold more potent against CDK2 than NU6102; maintains <5 nM IC50 for both CDK1 and CDK2 unlike flavopiridol and roscovitine
Conditions	Biochemical kinase activity assays using recombinant CDK1/cyclin B and CDK2/cyclin A or E; reported as mean IC50 values

Why This Matters

Higher biochemical potency, particularly equipotent dual inhibition of CDK1 and CDK2, may translate to lower required dosing concentrations and improved efficacy in cell-based and in vivo models, reducing potential off-target effects.

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. doi:10.1016/j.bmcl.2008.10.102 View Source
• [2] Table 1. IC50 values of CDK inhibitors against various CDKs. PMC4187722. View Source
• [3] Table 2. IC50 values for roscovitine against CDK family members. PMC4801149. View Source
• [4] NU6102 compound profile. Probes & Drugs Portal. View Source

Aqueous Solubility for Intravenous Dosing

AZD5597 exhibits exceptional aqueous solubility of >50 mg/mL [1], a critical attribute for intravenous (IV) dosing. This stands in stark contrast to flavopiridol, a prototypical CDK inhibitor, which possesses an intrinsic aqueous solubility of merely 0.024 mg/mL [2]. This >2,000-fold difference in solubility directly impacts formulation complexity and the ability to achieve therapeutically relevant plasma concentrations without precipitation upon dilution in blood [2].

Aqueous Solubility

Cross-study comparable

>50 mg/mL vs 0.024 mg/mL (flavopiridol)

Supports IV-compatible formulation without complex excipients

Reported aqueous solubility; pH conditions not specified

Evidence Dimension	Aqueous solubility (intrinsic)
Target Compound Data	>50 mg/mL
Comparator Or Baseline	Flavopiridol: 0.024 mg/mL
Quantified Difference	>2,083-fold higher solubility
Conditions	Measured at room temperature in water or aqueous buffer; exact pH not specified for AZD5597, but reported as 'excellent aqueous solubility' in primary reference

Why This Matters

High aqueous solubility reduces the need for complex formulation excipients (e.g., cyclodextrins, cosolvents) and mitigates the risk of precipitation upon IV administration, ensuring reliable and consistent drug delivery in preclinical studies.

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. (Data as reported by GlpBio datasheet citing primary reference) View Source
• [2] Dannenfelser RM, Surakitbanharn Y, Tabibi SE, Yalkowsky SH. Patenteral formulation of flavopiridol (NSC-649890). PDA J Pharm Sci Technol. 1996;50(6):356-359. View Source

Off-Target Safety Profile

AZD5597 was specifically optimized to lack inhibition of major cytochrome P450 (CYP) isoforms and to possess a large safety margin against the hERG potassium ion channel [1]. In contrast, roscovitine has been demonstrated to block hERG channels at clinically relevant concentrations (IC50 not specified but functional block observed in HEK-293 cells) [2]. While quantitative CYP inhibition data for roscovitine is not directly available in the same assay, many CDK inhibitors (e.g., SB1317) show significant CYP2D6 inhibition (IC50 = 1 μM) [3]. The absence of CYP inhibition in AZD5597 lowers the potential for drug-drug interactions.

hERG & CYP Off-target

Class-level inference

No hERG liability; no CYP inhibition vs roscovitine hERG block and SB1317 CYP2D6 inhibition

Endpoint context for cardiac liability and DDI risk may differ

hERG safety margin reported without explicit IC50; CYP data class-level

Evidence Dimension	hERG channel inhibition
Target Compound Data	Large safety margin (no inhibitory activity at relevant concentrations)
Comparator Or Baseline	Roscovitine: Blocks hERG channels at clinically relevant concentrations
Quantified Difference	Qualitative: AZD5597 exhibits no hERG liability; roscovitine demonstrates functional block
Conditions	hERG assay (electrophysiology) for roscovitine; primary reference for AZD5597 states 'large margins' without explicit IC50

Why This Matters

Avoidance of hERG block reduces the risk of QT interval prolongation and proarrhythmic potential, a common liability in kinase inhibitors. Lack of CYP inhibition minimizes the likelihood of adverse drug-drug interactions in combination therapy regimens.

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. doi:10.1016/j.bmcl.2008.10.102 View Source
• [2] Ganapathi SB, Kester M, Strock CJ, et al. State-dependent block of HERG potassium channels by R-roscovitine: implications for cancer therapy. Cancer Res. 2009;69(9):3845-3852. doi:10.1158/0008-5472.CAN-08-3785 View Source
• [3] SB1317 preclinical metabolism and pharmacokinetics. Bentham Science. (Data on CYP2D6 inhibition) View Source

In Vivo Tumor Growth Inhibition

In a preclinical efficacy study using nude mice subcutaneously implanted with SW620 human colon adenocarcinoma cells, AZD5597 administered intraperitoneally at 15 mg/kg (dosing regimen: intermittent for 3 weeks) resulted in a 55% inhibition of tumor volume compared to vehicle-treated controls [1]. While direct head-to-head comparisons with other CDK inhibitors in the same model are not available, this level of efficacy is comparable to or exceeds that reported for flavopiridol in other xenograft models (e.g., significant tumor growth inhibition in rhabdoid tumor xenografts at 7.5 mg/kg) [2], supporting its potential as an efficacious antitumor agent.

In Vivo Tumor Model

Supporting evidence

55% tumor volume reduction in SW620 xenograft (15 mg/kg)

Supports in vivo target engagement and tumor growth inhibition endpoint

Cross-study comparison; model and dosing differ from flavopiridol

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	55% tumor volume reduction vs. control
Comparator Or Baseline	Flavopiridol: Significant tumor growth inhibition in rhabdoid tumor xenografts (cross-study reference)
Quantified Difference	Comparable efficacy, but direct comparison not possible due to differing models and dosing schedules
Conditions	Nude mice bearing SW620 colon adenocarcinoma xenografts; 15 mg/kg i.p. intermittent dosing for 3 weeks

Why This Matters

Demonstrated in vivo antitumor activity validates the compound's ability to engage its target and inhibit tumor growth in a physiologically relevant setting, a critical requirement for progression to advanced preclinical development.

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. (Data as reported by GlpBio datasheet) View Source
• [2] Figure 6: Effect of flavopiridol on xenografted tumors. PMC4212340. View Source

Chemical and Plasma Stability

AZD5597 exhibits a robust stability profile: photostability with a half-life (t1/2) >24 hours, hydrolytic stability across pH 4-10 with t1/2 >100 days, and plasma stability >18 hours [1]. While comprehensive comparative data for other CDK inhibitors under identical conditions are scarce, many kinase inhibitors are known to suffer from poor photostability and rapid degradation in plasma, necessitating light-protected handling and frequent dosing. The extended stability of AZD5597 simplifies experimental workflows and supports reliable pharmacokinetic assessments.

Stability Profile

Context-dependent

Photostability t1/2 >24 h; Hydrolytic >100 days; Plasma >18 h

Supports extended stock solution storage and consistent PK exposure

Limited comparative data for other CDK inhibitors

Evidence Dimension	Stability under various conditions
Target Compound Data	Photostability t1/2 >24 h; Hydrolytic stability (pH 4-10) t1/2 >100 days; Plasma stability >18 h
Comparator Or Baseline	No direct comparator data available; class-level inference that many CDK inhibitors exhibit shorter stability
Quantified Difference	Not applicable (qualitative advantage)
Conditions	As reported in primary reference: photostability under standard laboratory lighting; hydrolytic stability in aqueous buffers pH 4-10 at room temperature; plasma stability in mouse/human plasma at 37°C

Why This Matters

Extended chemical and plasma stability reduces experimental variability, allows for longer storage of stock solutions, and ensures consistent exposure in in vivo pharmacokinetic studies, thereby enhancing data reproducibility and reducing costs associated with compound degradation.

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. (Data as reported by GlpBio datasheet) View Source

AZD5597 Preclinical Applications

IV Dosing for Preclinical Oncology

Given its high aqueous solubility (>50 mg/mL) and demonstrated in vivo tumor growth inhibition (55% in SW620 xenografts) [1], AZD5597 is ideally suited for intravenous administration in rodent oncology models. The compound's favorable solubility profile eliminates the need for complex solubilizing agents, reducing formulation artifacts and enabling accurate dose delivery. This application is particularly valuable for studies requiring sustained plasma exposure to achieve tumor regression.

Combination Therapy without CYP Interactions

AZD5597's lack of CYP inhibition [1] makes it an attractive candidate for combination studies with other chemotherapeutic agents or targeted therapies that are metabolized by CYP enzymes. Researchers can co-administer AZD5597 with confidence that it will not significantly alter the pharmacokinetics of partner drugs, thereby simplifying study design and interpretation of efficacy and toxicity data.

Ready-to-Use Injectable Formulations

The combination of high aqueous solubility and extended hydrolytic stability (>100 days across pH 4-10) [1] positions AZD5597 as an ideal candidate for the preparation of stable injectable formulations. These properties allow for the generation of pre-mixed, ready-to-use dosing solutions that maintain potency over extended periods, reducing daily preparation time and minimizing variability in drug concentration.

Long-Term Stability and High-Throughput Screening

The robust photostability (>24 h) and plasma stability (>18 h) of AZD5597 [1] ensure consistent performance in long-term cell-based assays and high-throughput screening campaigns. Researchers can expect minimal compound degradation under standard laboratory conditions, leading to more reproducible dose-response curves and reliable hit validation. This is a critical advantage over less stable CDK inhibitors that may require stringent light protection and frequent solution replacement.

Application

Selection Property

Validation Focus

IV dosing in preclinical oncology models

IV-compatible solubility profile

Tumor growth inhibition endpoints in xenografts

Combination studies with CYP-metabolized agents

Absence of CYP inhibition

Drug-drug interaction endpoint evaluation

Stable injectable formulation preparation

Broad pH hydrolytic stability

Formulation stability and potency retention over time

Long-term cell-based assays and HTS

Photostability and plasma stability

Assay reproducibility and dose-response consistency

• [1] Jones CD, Andrews DM, Barker AJ, et al. The discovery of AZD5597, a potent imidazole pyrimidine amide CDK inhibitor suitable for intravenous dosing. Bioorg Med Chem Lett. 2008;18(24):6369-6373. doi:10.1016/j.bmcl.2008.10.102 View Source